![molecular formula C12H12N2O2 B1267579 1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione CAS No. 6953-81-7](/img/structure/B1267579.png)
1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione
Overview
Description
“1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione” is a chemical compound with the CAS Number 6953-81-7 . It has a molecular weight of 216.24 . The IUPAC name for this compound is 1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12N2O2/c1-13(2)9-3-5-10(6-4-9)14-11(15)7-8-12(14)16/h3-8H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 216.24 .Scientific Research Applications
Photophysical Property Analysis
This compound exhibits interesting photophysical properties due to its donor-acceptor group. Researchers have synthesized and characterized it based on spectral data like IR, 1H NMR, and 13C NMR, and X-ray crystallographic data . The study of its photophysical parameters, such as singlet absorption, molar absorptivity, and fluorescence spectra, is crucial for applications in sensing, organic light-emitting diodes (OLEDs), and laser dyes .
Laser Dye Applications
As a laser dye, this compound’s photophysical properties have been explored under various conditions, including solvent influence, concentrations, and pump power excitations . Its potential as a new laser medium is significant, with applications in electronic devices and optoelectronic sensors .
Disperse Dyes for Polyester Fabrics
The compound’s derivatives have been used as disperse dyes for dyeing polyester fabrics, achieving a range of color hues . This application is important for the textile industry, where the demand for synthetic dyes with specific properties is high.
Safety and Hazards
The safety data sheet for a similar compound, 4-(Dimethylamino)phenyl, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
IUPAC Name |
1-[4-(dimethylamino)phenyl]pyrrole-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-13(2)9-3-5-10(6-4-9)14-11(15)7-8-12(14)16/h3-8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHVRYJCBHSCENI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)N2C(=O)C=CC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60284905 |
Source
|
| Record name | 1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60284905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione | |
CAS RN |
6953-81-7 |
Source
|
| Record name | NSC39741 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39741 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-[4-(dimethylamino)phenyl]-1H-pyrrole-2,5-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60284905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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